Cas no 67868-63-7 (Benzaldehyde, 5-(dimethylamino)-2-hydroxy-)

Benzaldehyde, 5-(dimethylamino)-2-hydroxy-, is a substituted aromatic aldehyde featuring both hydroxyl and dimethylamino functional groups. This compound is of interest in organic synthesis due to its dual functionality, enabling participation in condensation, oxidation, and nucleophilic addition reactions. The electron-donating dimethylamino group enhances reactivity in electrophilic substitutions, while the hydroxyl group allows for further derivatization or coordination with metal ions. Its structural features make it a potential intermediate for dyes, pharmaceuticals, or chelating agents. The compound’s purity and stability are critical for reproducible results in research and industrial applications. Proper handling and storage under inert conditions are recommended to preserve its integrity.
Benzaldehyde, 5-(dimethylamino)-2-hydroxy- structure
67868-63-7 structure
Product Name:Benzaldehyde, 5-(dimethylamino)-2-hydroxy-
CAS No:67868-63-7
MF:C9H11NO2
MW:165.189142465591
CID:393999
PubChem ID:12934646
Update Time:2025-06-09

Benzaldehyde, 5-(dimethylamino)-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 5-(dimethylamino)-2-hydroxy-
    • 5-(Dimethylamino)-2-hydroxybenzaldehyde
    • 5-Dimethylamino-2-hydroxybenzaldehyde
    • SCHEMBL4401250
    • 67868-63-7
    • DTXSID00513362
    • FT-0730890
    • FXHYHSHSEXIDFE-UHFFFAOYSA-N
    • MB09028
    • MFCD11035761
    • CS-0370356
    • G66181
    • DA-41718
    • Inchi: 1S/C9H11NO2/c1-10(2)8-3-4-9(12)7(5-8)6-11/h3-6,12H,1-2H3
    • InChI Key: FXHYHSHSEXIDFE-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1C=O)N(C)C

Computed Properties

  • Exact Mass: 165.078978594g/mol
  • Monoisotopic Mass: 165.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 1.201
  • Melting Point: 32-33°C
  • Boiling Point: 297.095°C at 760 mmHg
  • Flash Point: 133.479°C
  • Refractive Index: 1.634

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